Cas no 20730-02-3 (Propionic acid 2-phenylhydrazide)

Propionic acid 2-phenylhydrazide Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-phenylhydrazide
- N'-phenylpropanehydrazide
- PROPIONIC ACID 2-PHENYLHYDRAZIDE
- Propionic acid N'-phenyl-hydrazide
- N'-Phenyl-N-propionyl-hydrazin
- NSC19564
- NSC 19564
- Propanoic acid, 2-phenylhydrazide
- SR-01000638892-1
- Fenylhydrazid kyseliny propionove [Czech]
- 20730-02-3
- N-Phenylpropionic hydrazide
- AKOS005203229
- N-PROPANOYL-N'-PHENYLHYDRAZINE
- N'-phenyl-propionic acid hydrazide
- BETA-PROPIONYLPHENYLHYDRAZINE
- Fenylhydrazid kyseliny propionove
- HXAKXFPOKDRNCQ-UHFFFAOYSA-N
- CS-0336494
- NSC-19564
- Maybridge1_002046
- V75NAQ1AGL
- N'-Phenylpropanohydrazide #
- FT-0638036
- N-Propionyl-N'-phenyl-hydrazin
- N'-Phenylpropionic acid hydrazide
- F0001-0737
- N'-Phenylpropanohydrazide
- HMS547E22
- N-PROPIONIC ACID PHENYLHYDRAZIDE
- Propionic acid phenylhydrazide
- SB85988
- A814841
- AI3-01559
- 4-15-00-00165 (Beilstein Handbook Reference)
- .beta.-Propionyl phenyl hydrazine
- MFCD00026999
- N-phenyl-n'-propionylhydrazine
- Phennylhydrazino, N-2-propionyl-
- N'-Phenylpropionohydrazide
- SCHEMBL1531488
- CCG-49440
- Propionic acid, 2-phenylhydrazide
- UNII-V75NAQ1AGL
- DTXSID50174801
- BRN 0639462
- DB-045350
- Propionic acid 2-phenylhydrazide
-
- MDL: MFCD00026999
- Inchi: InChI=1S/C9H12N2O/c1-2-9(12)11-10-8-6-4-3-5-7-8/h3-7,10H,2H2,1H3,(H,11,12)
- InChI Key: HXAKXFPOKDRNCQ-UHFFFAOYSA-N
- SMILES: CCC(NNC1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 164.09500
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 2.00360
Propionic acid 2-phenylhydrazide Security Information
Propionic acid 2-phenylhydrazide Customs Data
- HS CODE:2928000090
- Customs Data:
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Propionic acid 2-phenylhydrazide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1407164-500mg |
N'-phenylpropionohydrazide |
20730-02-3 | 97% | 500mg |
¥586 | 2023-04-14 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P168472-250mg |
PROPIONIC ACID 2-PHENYLHYDRAZIDE |
20730-02-3 | 250mg |
¥290.00 | 2021-05-24 | ||
Life Chemicals | F0001-0737-2.5g |
Propionic acid 2-phenylhydrazide |
20730-02-3 | 95%+ | 2.5g |
$402.0 | 2023-09-07 | |
Crysdot LLC | CD12097313-100g |
N'-Phenylpropionohydrazide |
20730-02-3 | 97% | 100g |
$468 | 2024-07-24 | |
Life Chemicals | F0001-0737-1g |
Propionic acid 2-phenylhydrazide |
20730-02-3 | 95%+ | 1g |
$201.0 | 2023-09-07 | |
TRC | P322070-500mg |
N-Phenyl-N'-propionylhydrazine |
20730-02-3 | 500mg |
$ 65.00 | 2022-06-03 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-331712-500 mg |
Propionic acid N'-phenyl-hydrazide, |
20730-02-3 | 500MG |
¥1,955.00 | 2023-07-10 | ||
Life Chemicals | F0001-0737-5g |
Propionic acid 2-phenylhydrazide |
20730-02-3 | 95%+ | 5g |
$603.0 | 2023-09-07 | |
SHENG KE LU SI SHENG WU JI SHU | sc-331712-500mg |
Propionic acid N'-phenyl-hydrazide, |
20730-02-3 | 500mg |
¥1955.00 | 2023-09-05 | ||
Ambeed | A484320-25g |
N'-Phenylpropionohydrazide |
20730-02-3 | 97% | 25g |
$137.0 | 2024-04-22 |
Propionic acid 2-phenylhydrazide Related Literature
-
Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
-
A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
-
Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
Additional information on Propionic acid 2-phenylhydrazide
Research Brief on Propionic Acid 2-Phenylhydrazide (CAS: 20730-02-3): Recent Advances and Applications
Propionic acid 2-phenylhydrazide (CAS: 20730-02-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, as well as its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.
One of the key areas of interest in recent research has been the synthesis and optimization of propionic acid 2-phenylhydrazide derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the phenylhydrazide moiety can significantly enhance the compound's bioavailability and target specificity. The researchers utilized computational modeling and high-throughput screening to identify derivatives with improved pharmacokinetic properties, paving the way for further preclinical evaluations.
In addition to its synthetic applications, propionic acid 2-phenylhydrazide has shown promise as an antimicrobial agent. A 2022 study in the European Journal of Pharmaceutical Sciences reported that the compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets. These findings suggest that propionic acid 2-phenylhydrazide could serve as a lead compound for the development of novel antibiotics.
Another exciting development is the potential use of propionic acid 2-phenylhydrazide in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters (2023) highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those associated with hematological malignancies. The compound's pro-apoptotic effects were attributed to its interaction with key signaling pathways, including the PI3K/Akt and MAPK cascades. These results underscore the need for further investigation into its therapeutic potential in oncology.
Despite these promising findings, challenges remain in the development of propionic acid 2-phenylhydrazide-based therapeutics. Issues such as solubility, stability, and off-target effects need to be addressed through structural optimization and formulation strategies. Recent advances in drug delivery systems, such as nanoparticle encapsulation, may offer solutions to these challenges and enhance the compound's clinical applicability.
In conclusion, propionic acid 2-phenylhydrazide (CAS: 20730-02-3) represents a versatile scaffold with significant potential in pharmaceutical research. Its applications span antimicrobial therapy, cancer treatment, and drug discovery, making it a valuable subject for ongoing and future studies. Continued exploration of its derivatives and mechanisms of action will likely yield new insights and opportunities for therapeutic development in the coming years.
20730-02-3 (Propionic acid 2-phenylhydrazide) Related Products
- 1595954-93-0(1-(furan-2-yl)-3-(oxolan-3-yl)propane-1,3-dione)
- 607738-00-1(2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine)
- 946234-91-9(ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate)
- 1860790-55-1(4-[1-(Aminomethyl)cyclopropyl]oxan-4-ol)
- 898641-62-8(1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole)
- 1040085-98-0(Di-Norbudesonide(Mixture of Diastereomers))
- 2229391-70-0(1-(2-bromo-6-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)
- 921513-90-8(N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methoxybenzene-1-sulfonamide)
- 1572134-89-4(2-Amino-1-(4-(pyridin-4-yl)piperazin-1-yl)propan-1-one)
- 1823559-63-2(4-(2,4,6-Trifluorophenyl)-1,3-oxazolidin-2-one)



